bracteatin 6-O-beta-glucoside
Overview
Description
Bracteatin 6-O-beta-glucoside is a beta-D-glucoside in which a beta-D-glucopyranosyl residue is attached at position 6 of bracteatin via a glycosidic linkage. It derives from a bracteatin.
Scientific Research Applications
Antioxidant and Neuroprotective Effects
- Emodin-8-O-beta-D-glucoside is extracted from Polygonum cuspidatum and is used traditionally to treat acute hepatitis. Research shows it has neuroprotective effects against cerebral ischemia-reperfusion injury and glutamate-induced neuronal damage, primarily through antioxidative mechanisms. Its ability to penetrate the blood-brain barrier highlights its potential for brain-related therapies (Wang et al., 2007).
Antidiabetic Properties
- Isoscutellarein-8-O-β-D-glucopyranoside (IG) from Adenosma bracteosum has shown strong inhibitory activity against α-glucosidase, a key enzyme in carbohydrate digestion, suggesting potential antidiabetic properties. The efficacy of IG was comparable to the standard drug glibenclamide in reducing blood glucose levels (Nguyen et al., 2020).
Skin Care and Anti-aging
- Beta-glucan has been used in cosmetic treatments for skin wrinkles. It penetrates deeply into the skin, showing significant reductions in wrinkle depth, height, and overall roughness, hence its use in the care and maintenance of healthy skin and cosmetic treatments for signs of aging (Pillai et al., 2005).
Immune Response Modulation
- Beta-glucan is a biological response modifier that has shown tumor rejection properties. It binds to receptors on phagocytic cells, stimulating tumor rejection. In vivo therapy with beta-glucan led to substantial tumor weight reduction, highlighting its potential in cancer therapy (Yan et al., 1999).
Antihypertensive Activity
- Ajuga bracteosa , containing similar compounds, has been used traditionally to treat hypertension. A study indicated that it possesses antihypertensive effects mediated through modulation of antioxidant, anti-inflammatory, and NO/cGMP pathways, supporting its traditional use in managing blood pressure (Shaukat et al., 2022).
Vitamin B-6 Utilization
- Studies on pyridoxine-beta-glucoside , a form of vitamin B-6 in plant foods, indicate incomplete bioavailability and suggest its limited conversion to biologically active pyridoxine, influencing the clearance of metabolites derived from it (Trumbo & Gregory, 1988).
Properties
Molecular Formula |
C21H20O12 |
|---|---|
Molecular Weight |
464.4 g/mol |
IUPAC Name |
(2Z)-4-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[(3,4,5-trihydroxyphenyl)methylidene]-1-benzofuran-3-one |
InChI |
InChI=1S/C21H20O12/c22-6-14-18(28)19(29)20(30)21(33-14)31-8-4-9(23)15-12(5-8)32-13(17(15)27)3-7-1-10(24)16(26)11(25)2-7/h1-5,14,18-26,28-30H,6H2/b13-3-/t14-,18-,19+,20-,21-/m1/s1 |
InChI Key |
SFXSFWVZPKEDPA-KJOZQHLTSA-N |
Isomeric SMILES |
C1=C(C=C(C(=C1O)O)O)/C=C\2/C(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
Canonical SMILES |
C1=C(C=C(C(=C1O)O)O)C=C2C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![cobalt;[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2S)-1-[3-[(2R,3R,4Z,7S,9Z,12S,13S,14Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl] phosphate;hydrate;hydrochloride](/img/structure/B1260400.png)
